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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of antimony trisulfide (Sb2Ss)
solar cells with other leading thin-film photovoltaic technologies. The focus is on quantum
efficiency, a critical parameter for evaluating a solar cell's ability to convert photons into charge
carriers. Experimental data is presented to offer an objective analysis for researchers and
scientists in the field of renewable energy and materials science.

Performance Comparison of Thin-Film Solar Cells

The following table summarizes the key performance metrics for antimony trisulfide solar
cells and compares them with prominent alternative technologies, including Cadmium Telluride
(CdTe), Copper Indium Gallium Selenide (CIGS), and Perovskite solar cells. These values
represent some of the notable achievements in the field and can vary based on fabrication
techniques and material quality.
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Power o Short-Circuit
. . Open-Circuit .
Photovoltaic Conversion Current Fill Factor (FF)
o Voltage (VOC) )
Technology Efficiency V] Density (JSC) [%]
(PCE) [%] [mAlcm?]
Antimony
o 8.0 - 11.68[1] 0.49 - 1.16[1][2] 9.5 - 26.88[1][2] 54.7 - 68.19[1][2]
Trisulfide (Sb2Ss)
Cadmium
_ ~23[3] ~0.95[3] ~29.09[3] ~83.47[3]
Telluride (CdTe)
CIGS ~23.35 ~0.69 ~42.98 ~83.10
Perovskite up to 32.3[4] ~1.27[4] ~21.50[4] ~81.52[4]

Experimental Protocol: External Quantum Efficiency
(EQE) Measurement

The External Quantum Efficiency (EQE) of a solar cell is the ratio of the number of charge
carriers collected by the solar cell to the number of photons of a given energy incident on the
solar cell. It is a crucial measurement for diagnosing and optimizing solar cell performance.

l. EQuipment and Materials

o Light Source: A stable, broad-spectrum lamp (e.g., Xenon or Tungsten-Halogen lamp).
» Monochromator: To select and output monochromatic light at specific wavelengths.
o Chopper: To modulate the light beam at a specific frequency for lock-in detection.

» Reference Photodiode: A calibrated photodiode (e.qg., silicon or germanium) with a known
spectral response.

e Device Under Test (DUT): The solar cell to be measured, mounted on a temperature-
controlled stage.

o Current Preamplifier: To amplify the small current generated by the solar cell.
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e Lock-in Amplifier: To measure the modulated photocurrent from the DUT and the reference

photodiode with high signal-to-noise ratio.

o Computer with Data Acquisition Software: To control the monochromator and record the data

from the lock-in amplifier.

Il. Experimental Procedure

o System Calibration:

o Position the calibrated reference photodiode at the same location where the DUT will be

placed.

o Scan the desired wavelength range (e.g., 300 nm to 1100 nm) and record the signal from
the reference photodiode at each wavelength using the lock-in amplifier. This provides the

spectral intensity of the light source.
e Device Measurement:

o Replace the reference photodiode with the DUT (the Sb2Ss solar cell). Ensure the light
spot is fully illuminating the active area of the cell.

o Connect the DUT to the current preamplifier, which is then connected to the lock-in
amplifier. The solar cell should be kept under short-circuit conditions.

o Scan the same wavelength range as in the calibration step, recording the current signal
from the DUT at each wavelength using the lock-in amplifier.

o Data Analysis:
o The EQE at each wavelength (A) is calculated using the following formula:
EQE() =[ (IDUT() / Iref(A)) * EQEref(M) ]
where:

= |IDUT(A) is the current measured from the Device Under Test.
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= Iref(A) is the current measured from the reference photodiode.

» EQEref()) is the known External Quantum Efficiency of the reference photodiode.

e Short-Circuit Current Density (JSC) Calculation:

o The JSC can be calculated by integrating the measured EQE spectrum with the standard
solar spectrum (e.g., AM1.5G):

JSC = qJ EQE(A) * PAM1.5G(A) dA

where:

= ( is the elementary charge.

» ®PAM1.5G(A) is the photon flux of the AM1.5G solar spectrum at wavelength A.

Experimental Workflow for EQE Measurement

The following diagram illustrates the logical flow of the External Quantum Efficiency
measurement process.
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Caption: Workflow for External Quantum Efficiency Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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